N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 3-morpholin-4-ylsulfonyl-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H18N4O4S3/c1-2-10-25-16-19-18-15(26-16)17-14(21)12-4-3-5-13(11-12)27(22,23)20-6-8-24-9-7-20/h2-5,11H,1,6-10H2,(H,17,18,21)
• InChI Key: LZJFJMWUEXKEGX-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H18N4O4S3
• Molecular Weight: 426.5 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves the reaction of appropriate precursors under specific conditions to introduce the thiadiazole moiety into the compound. For example, the synthesis of N-substituted-4-(1H-imidazol-1-yl)benzamides, a class of compounds related to the target molecule, has been reported, demonstrating the versatility of thiadiazole chemistry in generating compounds with potential biological activity (Morgan et al., 1990).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is characterized by the presence of a thiadiazole ring, which significantly influences the electronic and spatial configuration of the molecule. Studies on related compounds, such as 2,4-Dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide, offer insights into the complex interactions and structural characteristics of thiadiazole derivatives (Pavlova et al., 2022).

Chemical Reactions and Properties

Thiadiazole derivatives participate in a range of chemical reactions, reflecting their reactivity and potential for functionalization. The electrochemical synthesis of disulfides of 2-(benzo[d]thiazol(or oxazol)-2-ylamino)-5-morpholinobenzenethiol is an example of the chemical versatility of thiadiazole compounds, showcasing their potential in synthesizing novel materials (Esmaili & Nematollahi, 2013).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting point, and stability, are crucial for their practical applications. While specific data on N-[5-(Allylthio)-1,3,4-thiadiazol-2-yl]-3-(4-morpholinylsulfonyl)benzamide is scarce, studies on related compounds provide valuable insights. For instance, the molecular organization of dipalmitoylphosphatidylcholine bilayers containing bioactive compounds from the thiadiazole group highlights the impact of thiadiazole derivatives on the physical properties of lipid membranes (Kluczyk et al., 2016).

Mechanism of Action

While the specific mechanism of action for “N-[5-(allylthio)-1,3,4-thiadiazol-2-yl]-3-(4-morpholinylsulfonyl)benzamide” is not available, 1,3,4-thiadiazole derivatives in general have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells.

Future Directions

The development of new 1,3,4-thiadiazole derivatives with improved pharmacological properties is an active area of research. These compounds have potential applications in the treatment of various diseases, including cancer.